Cas no 54648-10-1 (12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate)
54648-10-1 structure
Product Name:12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate
CAS No:54648-10-1
MF:C17H22O7
MW:338.352385997772
CID:377055
PubChem ID:3035032
Update Time:2025-04-19
12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate Chemical and Physical Properties
Names and Identifiers
-
- 12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate
- acetyldeoxynivalenol
- AKOS015916267
- 54648-10-1
- Trichothec-9-en-8-one, 12,13-epoxy-3,7,15-trihydroxy-, monoacetate, (3alpha,7alpha)-
-
- Inchi: 1S/C17H22O7/c1-8-4-11-16(6-18,13(21)12(8)20)15(3)5-10(23-9(2)19)14(24-11)17(15)7-22-17/h4,10-11,13-14,18,21H,5-7H2,1-3H3/t10-,11-,13-,14-,15-,16-,17?/m1/s1
- InChI Key: ADFIQZBYNGPCGY-KLOHDQKESA-N
- SMILES: O1CC21[C@H]1[C@@H](C[C@]2(C)[C@@]2(CO)[C@@H](C(C(C)=C[C@H]2O1)=O)O)OC(C)=O
Computed Properties
- Exact Mass: 338.137
- Monoisotopic Mass: 338.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 657
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.42
- Boiling Point: 518.8°C at 760 mmHg
- Flash Point: 189.3°C
- Refractive Index: 1.595
12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
54648-10-1 (12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate) Related Products
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